2,6-Dichloro-3-(trichloromethyl)pyridine
Overview
Description
2,6-Dichloro-3-(trichloromethyl)pyridine is a useful research compound. Its molecular formula is C6H2Cl5N and its molecular weight is 265.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Coordination Chemistry
2,6-Dichloro-3-(trichloromethyl)pyridine has been extensively studied in the synthesis and coordination chemistry of ligands. It is known for its role in the synthesis of derivatives like 2,6-di(pyrazol-1-yl)pyridine and 2,6-di(pyrazol-3-yl)pyridine. These derivatives are used as ligands and have applications in luminescent lanthanide compounds for biological sensing and iron complexes exhibiting unique thermal and photochemical spin-state transitions (Halcrow, 2005).
Preparation Methods
The compound plays a significant role in preparation methods. A specific example is the preparation of 2-Chloro-6-(trichloromethyl)pyridine by chlorinating 2-methylpyridine hydrochloride. This process uses a mixture of triethanolamine and benzoylperoxide as a catalyst under optimal conditions (Huang Xiao-shan, 2009).
Applications in Complex Chemistry
This compound is instrumental in the development of multifunctional spin-crossover switches and biomedical sensors. It also contributes to the self-assembly of functional soft materials and surface structures, as well as its use in catalysis (Halcrow, 2014).
Luminescent Properties in Complexes
This compound derivatives are used to synthesize complexes with luminescent properties. These properties are observed in a variety of metal complexes, demonstrating its versatility in the field of inorganic chemistry and materials science (Fan et al., 2004).
Role in Organic Synthesis
The compound is also utilized in organic synthesis, specifically in the preparation of 7-amino-4-oxo-6-(trifluoromethyl)naphthyridines. Its presence significantly affects the reactivity of pyridine rings towards both nucleophiles and electrophiles (Bridges & Sanchez, 1990).
Applications in Polymerization Processes
In polymer science, this compound is used in the living cationic polymerization of vinyl monomers, showcasing its role in the development of advanced polymer materials (Higashimura et al., 1989).
Mechanism of Action
Target of Action
2,6-Dichloro-3-(trichloromethyl)pyridine (2,6-DCP) is primarily used as an intermediate in the synthesis of other compounds It’s known that the compound’s reactivity depends on the geometry of its halogen substituents .
Mode of Action
The mode of action of 2,6-DCP involves its interaction with its targets, which is influenced by the geometry of its halogen substituents . For instance, attack by nucleophiles occurs at the chlorine atoms . This property makes it a valuable intermediate in the synthesis of various compounds.
Biochemical Pathways
It’s known that the compound plays a crucial role in the synthesis of other compounds, potentially affecting their respective biochemical pathways .
Pharmacokinetics
Given its use as an intermediate in the synthesis of other compounds, its bioavailability would likely depend on the properties of the resulting compounds .
Result of Action
As an intermediate, 2,6-dcp contributes to the properties and actions of the final compounds it helps synthesize .
Action Environment
The action, efficacy, and stability of 2,6-DCP can be influenced by various environmental factors. For instance, the compound’s reactivity depends on the geometry of its halogen substituents . .
Properties
IUPAC Name |
2,6-dichloro-3-(trichloromethyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl5N/c7-4-2-1-3(5(8)12-4)6(9,10)11/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLZHJPALXIYDGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(Cl)(Cl)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl5N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40203912 |
Source
|
| Record name | 2,6-Dichloro-3-(trichloromethyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40203912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
55366-30-8 |
Source
|
| Record name | 2,6-Dichloro-3-(trichloromethyl)pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55366-30-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dichloro-3-(trichloromethyl)pyridine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0055366308 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,6-Dichloro-3-(trichloromethyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40203912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-dichloro-3-(trichloromethyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.178 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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